Cas no 92374-33-9 (N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE)

N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE is a synthetic organic compound featuring a morpholine-substituted acetamide core with a 4-ethylphenyl substituent. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where its balanced lipophilicity and electron-rich morpholine moiety may enhance bioavailability or binding affinity in target applications. The ethylphenyl group contributes to steric and electronic modulation, making it adaptable for further functionalization. Its well-defined molecular architecture ensures reproducibility in research and industrial processes. The compound is typically characterized by high purity and stability under standard storage conditions, supporting its use in method development and scaled production.

N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE structure

92374-33-9 structure

Product Name:N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE

CAS No:92374-33-9

MF:C₁₄H₂₀N₂O₂

MW:248.320803642273

MDL:MFCD00169429

CID:5225409

Update Time:2025-06-09

N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE Chemical and Physical Properties

Names and Identifiers

- N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE
- N-(4-ethylphenyl)-2-(morpholin-4-yl)acetamide
- 4-Morpholineacetamide, N-(4-ethylphenyl)-
- MDL： MFCD00169429
- Inchi： 1S/C14H20N2O2/c1-2-12-3-5-13(6-4-12)15-14(17)11-16-7-9-18-10-8-16/h3-6H,2,7-11H2,1H3,(H,15,17)
- InChI Key： XXXLFVKFLCUWJR-UHFFFAOYSA-N
- SMILES： CCC1C=CC(NC(CN2CCOCC2)=O)=CC=1

N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB301363-100 mg	N-(4-Ethylphenyl)-2-morpholinoacetamide; .	92374-33-9		100 mg	€221.50	2023-07-20
abcr	AB301363-100mg	N-(4-Ethylphenyl)-2-morpholinoacetamide; .	92374-33-9		100mg	€283.50	2025-04-15
Ambeed	A952110-1g	N-(4-Ethylphenyl)-2-(morpholin-4-yl)acetamide	92374-33-9	90%	1g	$350.0	2025-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00936927-1g	N-(4-Ethylphenyl)-2-(morpholin-4-yl)acetamide	92374-33-9	90%	1g	￥2401.0	2024-04-17
Key Organics Ltd	JS-0374-1MG	N-(4-ethylphenyl)-2-morpholinoacetamide	92374-33-9	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	JS-0374-5MG	N-(4-ethylphenyl)-2-morpholinoacetamide	92374-33-9	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	JS-0374-10MG	N-(4-ethylphenyl)-2-morpholinoacetamide	92374-33-9	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	JS-0374-20MG	N-(4-ethylphenyl)-2-morpholinoacetamide	92374-33-9	>90%	20mg	￡76.00	2023-03-25
Key Organics Ltd	JS-0374-50MG	N-(4-ethylphenyl)-2-morpholinoacetamide	92374-33-9	>90%	50mg	£102.00	2023-09-07
Key Organics Ltd	JS-0374-100MG	N-(4-ethylphenyl)-2-morpholinoacetamide	92374-33-9	>90%	100mg	£146.00	2023-09-07

N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE

Comprehensive Overview of N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 92374-33-9)

N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 92374-33-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholinoacetamide structure, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a bioactive intermediate, which makes it a valuable candidate for synthesizing novel therapeutic agents.

The chemical structure of N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE includes a morpholine ring and an ethylphenyl group, contributing to its distinct physicochemical properties. These features enhance its solubility and stability, making it suitable for various experimental protocols. Recent studies have highlighted its potential in targeting specific enzyme pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE is frequently discussed in forums focusing on drug discovery and small molecule inhibitors. Its relevance to cancer research and neurodegenerative diseases has also been noted, as researchers investigate its interactions with key biological targets. This aligns with the increasing public interest in breakthrough treatments and innovative pharmaceuticals.

From a synthetic chemistry perspective, the compound's CAS No. 92374-33-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize its use due to its reproducibility and compatibility with high-throughput screening methods. Additionally, its role in structure-activity relationship (SAR) studies underscores its importance in optimizing drug candidates.

Environmental and safety considerations are also paramount when working with N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This reflects the broader industry shift toward sustainable chemistry and green lab practices, which are highly searched topics among professionals.

In summary, N-(4-ETHYLPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 92374-33-9) represents a versatile compound with promising applications in modern science. Its integration into cutting-edge research underscores its value as a molecular tool and therapeutic precursor, addressing both academic and industrial needs.